Cas no 64300-31-8 (Isoxazole, 3-(3-chlorophenyl)-5-ethoxy-)

• Product Name: Isoxazole, 3-(3-chlorophenyl)-5-ethoxy-
• CAS No: 64300-31-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1676411
• Update Time: 2024-09-03

Isoxazole, 3-(3-chlorophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(3-chlorophenyl)-5-ethoxy-

• Inchi： 1S/C11H10ClNO2/c1-2-14-11-7-10(13-15-11)8-4-3-5-9(12)6-8/h3-7H,2H2,1H3
• InChI Key： VMURODCJFXTKBZ-UHFFFAOYSA-N
• SMILES： O1C(OCC)=CC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 223.0401

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Melting Point: 95-96 °C
• Boiling Point: 355.0±27.0 °C(Predicted)
• PSA: 35.26
• pka: -3.91±0.50(Predicted)